5-[(3,4-dimethylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[(3,4-dimethylphenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H17N3OS/c1-12-8-9-15(10-13(12)2)21-11-16-18-19-17(22)20(16)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: XKOMOXOMLWWMDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2=NNC(=S)N2C3=CC=CC=C3)C
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol

Description

The compound “5-[(3,4-dimethylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol” is a synthetic organic compound. It has a molecular weight of 249.34. The IUPAC name for this compound is 5-[(3,4-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol.

Scientific Research Applications

Electrochemical Behavior and Applications

The electrochemical behavior of thiotriazoles has been studied to understand their oxidation mechanisms and the effects of substituents. Such studies are essential for applications in electrochemical sensors and devices. For instance, Fotouhi, Hajilari, and Heravi (2002) conducted a comprehensive electrochemical study on thiotriazoles, elucidating the oxidation process and demonstrating the influence of substituent groups on electrochemical properties (Fotouhi, Hajilari, & Heravi, 2002).

Antioxidant Activity

The synthesis and evaluation of novel phenothiazine linked substitutedbenzylideneamino-1,2,4-triazole derivatives have shown significant antioxidant activity, suggesting their potential in oxidative stress-related applications. Maddila et al. (2015) found that certain electron-releasing groups in these compounds enhance their antioxidant properties, highlighting their relevance in researching oxidative stress and potential therapeutic applications (Maddila, Momin, Gorle, Palakondu, & Jonnalagadda, 2015).

Synthesis and Biological Evaluation

Research on the synthesis, characterization, and biological evaluation of Schiff bases tethered 1,2,4-triazole and pyrazole rings has provided insights into their reactivity and potential biological activities. Pillai et al. (2019) explored these compounds' antioxidant and α-glucosidase inhibitory activities, contributing to the development of new therapeutic agents (Pillai, Karrouchi, Fettach, Armaković, Armaković, Brik, Taoufik, Radi, Faouzi, & Ansar, 2019).

Safety and Hazards

The compound has been assigned the hazard statements H302, H315, H319, H335. This indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.